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molecular formula C9H12N4O2S B8729984 6-Ethyl-2-methylimidazo[1,2-b]pyridazine-3-sulfonamide CAS No. 570416-04-5

6-Ethyl-2-methylimidazo[1,2-b]pyridazine-3-sulfonamide

Cat. No. B8729984
M. Wt: 240.28 g/mol
InChI Key: CZCKVNXIDBVGSO-UHFFFAOYSA-N
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Patent
US07307165B2

Procedure details

6-Ethyl-2-methylimidazo[1,2-b]pyridazine (2.70 g, 16.7 mmol) was dissolved in 1,2-dichloroethane (30 ml), and chlorosulfonic acid (1.27 g, 18.5 mmol) was added thereto under stirring at room temperature, and the mixture was stirred for 5 hours under reflux with heating. Then, the reaction solution was cooled to about 70° C., and triethylamine (2.38 g, 23.5 mmol) was added dropwise thereto over 1 minute. After dropping, the reaction solution was stirred for 20 minutes under reflux with heating. Thereafter, the reaction solution was cooled to about 70° C., and phosphorus oxychloride (3.86 g, 25.2 mmol) was added dropwise thereto over 1 minute. After dropping, the mixture was stirred for 2 hours under reflux with heating. The reaction solution was left to cool to about 50° C., and poured into 50 ml warm water (about 50° C.). The reaction mixture was stirred for 5 minutes, and the organic layer was separated. The aqueous layer was extracted with chloroform (50 ml×2). The organic layers were combined, washed with water, dried over magnesium sulfate, and concentrated. The residues were dissolved in acetonitrile (40 ml), and 14 N ammonia water (7 ml) was added thereto under stirring at room temperature, and the mixture was stirred at room temperature for 2 hours. After the reaction was completed, the reaction solution was poured onto ice-cold water (150 ml) and adjusted to about pH 4 with concentrated hydrochloric acid, to form crystals which were then collected by filtration, washed with water and dried under reduced pressure. Thereafter, the crystals were purified by silica gel column chromatography (chloroform:acetone=9:1→4:1). The title compound was obtained as white crystals. The yield was 1.8 g (44.7%).
Quantity
2.7 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
1.27 g
Type
reactant
Reaction Step Two
Quantity
2.38 g
Type
reactant
Reaction Step Three
Quantity
3.86 g
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

Identifiers

REACTION_CXSMILES
[CH2:1]([C:3]1[CH:4]=[CH:5][C:6]2[N:7]([CH:9]=[C:10]([CH3:12])[N:11]=2)[N:8]=1)[CH3:2].Cl[S:14]([OH:17])(=O)=[O:15].C([N:20](CC)CC)C.P(Cl)(Cl)(Cl)=O>ClCCCl.O>[CH2:1]([C:3]1[CH:4]=[CH:5][C:6]2[N:7]([C:9]([S:14]([NH2:20])(=[O:17])=[O:15])=[C:10]([CH3:12])[N:11]=2)[N:8]=1)[CH3:2]

Inputs

Step One
Name
Quantity
2.7 g
Type
reactant
Smiles
C(C)C=1C=CC=2N(N1)C=C(N2)C
Name
Quantity
30 mL
Type
solvent
Smiles
ClCCCl
Step Two
Name
Quantity
1.27 g
Type
reactant
Smiles
ClS(=O)(=O)O
Step Three
Name
Quantity
2.38 g
Type
reactant
Smiles
C(C)N(CC)CC
Step Four
Name
Quantity
3.86 g
Type
reactant
Smiles
P(=O)(Cl)(Cl)Cl
Step Five
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
under stirring at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the mixture was stirred for 5 hours
Duration
5 h
TEMPERATURE
Type
TEMPERATURE
Details
under reflux
TEMPERATURE
Type
TEMPERATURE
Details
with heating
TEMPERATURE
Type
TEMPERATURE
Details
Then, the reaction solution was cooled to about 70° C.
STIRRING
Type
STIRRING
Details
the reaction solution was stirred for 20 minutes
Duration
20 min
TEMPERATURE
Type
TEMPERATURE
Details
under reflux
TEMPERATURE
Type
TEMPERATURE
Details
with heating
TEMPERATURE
Type
TEMPERATURE
Details
Thereafter, the reaction solution was cooled to about 70° C.
WAIT
Type
WAIT
Details
over 1 minute
Duration
1 min
STIRRING
Type
STIRRING
Details
the mixture was stirred for 2 hours
Duration
2 h
TEMPERATURE
Type
TEMPERATURE
Details
under reflux
TEMPERATURE
Type
TEMPERATURE
Details
with heating
WAIT
Type
WAIT
Details
The reaction solution was left
TEMPERATURE
Type
TEMPERATURE
Details
to cool to about 50° C.
ADDITION
Type
ADDITION
Details
poured into 50 ml
STIRRING
Type
STIRRING
Details
The reaction mixture was stirred for 5 minutes
Duration
5 min
CUSTOM
Type
CUSTOM
Details
the organic layer was separated
EXTRACTION
Type
EXTRACTION
Details
The aqueous layer was extracted with chloroform (50 ml×2)
WASH
Type
WASH
Details
washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
DISSOLUTION
Type
DISSOLUTION
Details
The residues were dissolved in acetonitrile (40 ml)
ADDITION
Type
ADDITION
Details
14 N ammonia water (7 ml) was added
STIRRING
Type
STIRRING
Details
under stirring at room temperature
STIRRING
Type
STIRRING
Details
the mixture was stirred at room temperature for 2 hours
Duration
2 h
ADDITION
Type
ADDITION
Details
the reaction solution was poured onto ice-cold water (150 ml)
CUSTOM
Type
CUSTOM
Details
to form crystals which
FILTRATION
Type
FILTRATION
Details
were then collected by filtration
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried under reduced pressure
CUSTOM
Type
CUSTOM
Details
Thereafter, the crystals were purified by silica gel column chromatography (chloroform:acetone=9:1→4:1)

Outcomes

Product
Details
Reaction Time
1 min
Name
Type
product
Smiles
C(C)C=1C=CC=2N(N1)C(=C(N2)C)S(=O)(=O)N

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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